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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of DWARF14 (D14) as the primary strigolactone (SL) receptor, supported
by experimental data and detailed methodologies. We delve into the evidence establishing
D14's central role in SL perception and signaling, offering a comparative perspective with its
closest homolog, KARRIKIN INSENSITIVE 2 (KAI2).

Introduction to Strigolactone Perception

Strigolactones are a class of plant hormones that regulate various aspects of plant
development, including shoot branching, root architecture, and symbiotic interactions with
mycorrhizal fungi.[1] The perception of SLs is crucial for initiating a signaling cascade that
leads to these physiological responses. At the heart of this perception mechanism lies the o/f3-
hydrolase superfamily protein, DWARF14 (D14).[2][3]

D14: The Validated Primary Strigolactone Receptor

Extensive research has solidified the role of D14 as the primary receptor for strigolactones.[4]
D14 exhibits a dual functionality; it not only binds to SLs but also hydrolyzes them, a
characteristic that is integral to its signaling mechanism.[3][5] Upon binding and hydrolysis of
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SL, D14 undergoes a conformational change that allows it to interact with the F-box protein
MORE AXILLARY GROWTH 2 (MAX2).[4][5] This interaction leads to the recruitment of
SUPPRESSOR OF MAX2 1-LIKE (SMXL) transcriptional repressors, targeting them for
ubiquitination and subsequent degradation by the 26S proteasome.[6][7] The degradation of
SMXL proteins relieves the repression of downstream genes, thereby activating the SL
signaling pathway.[6]

In contrast, KAI2, a paralog of D14, is primarily involved in the perception of karrikins, smoke-
derived compounds that promote seed germination.[8][9] While KAI2 shares structural
similarities with D14 and also interacts with MAX2, it does not bind strigolactones with the
same affinity or specificity as D14, positioning D14 as the specific and primary receptor for SLs
in planta.[9][10]

Quantitative Analysis of D14-Strigolactone
Interaction

The validation of D14 as the primary SL receptor is substantiated by quantitative data from
various biochemical and biophysical assays. These assays measure the binding affinity and
inhibitory concentrations of SLs and their analogs for D14.
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. Receptor/Syst
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em
Binding Affinity ) )
GR24 Rice D14 Sub-micromolar [11]
(Kd)
DL1 Arabidopsis D14 3.4+£0.5uM [12]
Inhibitory
Concentration GR24 Rice D14 2.5 uM [2][13]
(IC50)
(x)-GR24 Arabidopsis D14 1.5+0.1uM [14]
(x)-1'-carba- ) ]
Arabidopsis D14 33.0+£0.6 uM [14]
GR24
(x)-1'-carba-4BD  Arabidopsis D14 7.5+1.8uM [14]
DL1 Arabidopsis D14 24+£0.8uM [12]
] ] ] Genetic Rescue of
Phenotypic Rice D14 in ) )
Complementatio branching [4]
Rescue Atd14-1
n phenotype
) Genetic Rescue of
Populus D14 in ) )
Complementatio branching [15]
Atd14
n phenotype

Visualizing the Strigolactone Signaling Pathway and
Experimental Validation

To further elucidate the role of D14, the following diagrams illustrate the core signaling pathway

and a typical experimental workflow for its validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4650425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4650425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4001374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4001374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5913607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5913607/
https://www.biorxiv.org/content/10.1101/2021.05.11.443507v1.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122120/
https://www.researchgate.net/publication/330367940_Strigolactone_perception_and_deactivation_by_a_hydrolase_receptor_DWARF14
https://academic.oup.com/pcp/article/50/8/1416/1813835
https://scispace.com/pdf/molecular-mechanism-of-strigolactone-perception-by-dwarf14-1j25efyzi1.pdf
https://www.biorxiv.org/content/10.1101/2021.05.11.443507.full
https://pubmed.ncbi.nlm.nih.gov/23301669/
https://pubmed.ncbi.nlm.nih.gov/23301669/
https://pubmed.ncbi.nlm.nih.gov/19542179/
https://pubmed.ncbi.nlm.nih.gov/19542179/
https://www.researchgate.net/figure/Direct-binding-of-GR24-to-D14-A-SPA-radio-ligand-binding-assay-of-3-H-GR24-to-D14_fig1_282911099
https://academic.oup.com/pcp/article/59/8/1545/4990988
https://www.researchgate.net/figure/Genetic-complementation-of-Arabidopsis-d14-mutant-with-Populus-D14-genes-a-RT-PCR_fig5_294731519
https://www.benchchem.com/product/b13391688/docs#d14-a-comprehensive-guide-to-its-validation-as-the-primary-strigolactone-receptor
https://www.benchchem.com/product/b13391688/docs#d14-a-comprehensive-guide-to-its-validation-as-the-primary-strigolactone-receptor
https://www.benchchem.com/product/b13391688/docs#d14-a-comprehensive-guide-to-its-validation-as-the-primary-strigolactone-receptor
https://www.benchchem.com/product/b13391688/docs#d14-a-comprehensive-guide-to-its-validation-as-the-primary-strigolactone-receptor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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